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Compound of Interest

Compound Name: Gastrin | (1-14), human

Cat. No.: B612673

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of human Gastrin | (1-14)
with data from published literature. The information is intended to serve as a benchmark for
researchers utilizing this peptide in their studies. All quantitative data is summarized in
structured tables, and detailed experimental methodologies for key assays are provided.

Quantitative Activity Data

The biological activity of human Gastrin | and its fragments is primarily mediated through the
cholecystokinin-2 (CCK2) receptor. The following tables summarize key performance indicators
from published studies, focusing on receptor binding affinity, second messenger activation, and
cellular proliferation. While specific data for the 1-14 fragment is limited in publicly available
literature, data for the closely related and well-studied human Gastrin | (Gastrin-17) is provided
as a benchmark.

Cell
Parameter Ligand ] Value Reference
Line/System
Binding Affinity Human Gastrin- Cells expressing
_ ~0.3-1nM [1]
(Ki) 17 CCK2 Receptor
Minigastrin A431-CCK2R
IC50 0.69 £ 0.09 nM [2]
Analog cells
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Table 1: Receptor Binding Affinity. This table outlines the binding affinity of gastrin peptides to
the CCK2 receptor. Ki and IC50 values are common measures of binding affinity in competitive
binding assays.

Cell
Parameter Ligand . Value (EC50) Reference
Line/System
Inositol ] )
] Rabbit Parietal 0.142 £ 0.016
Phosphate Gastrin [3]
Cells nM

Accumulation

Inositol ) ) .
Human Gastrin- Rabbit Fundic
Phosphate ~0.3-2.7nM [4]
_ 17 Mucosal Cells
Accumulation
Intracellular ) ) ]
) Human Gastrin- Gastric 10 nM (effective
Calcium _ _ [5]
o 17 Myofibroblasts concentration)
Mobilization
Histamine Human Gastrin- Rabbit Fundic
~0.2nM [4]
Release 17 Mucosal Cells

Table 2: Second Messenger Activation. This table presents the potency of gastrin peptides in
stimulating key second messenger pathways downstream of CCK2 receptor activation.

Cell

Parameter Ligand ) Value (EC50) Reference
Line/System

Gastric Epithelial ~ Gastrin | B
Not Specified 6.2 pM

Cell Proliferation (human)

AR42JB13 (rat

pancreatic) & Dose-dependent

c-fos Induction

(Proliferation Gastrin-17 )

Colo 320 (human increase
marker)

colorectal) cells

Table 3: Cell Proliferation. This table showcases the mitogenic activity of gastrin peptides on
various cell types.
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Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways activated by Gastrin | and a typical
experimental workflow for assessing its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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